Cas no 61621-60-1 (Cyclohexanecarboxylic acid, 2,4-dioxo-6-tridecyl-, ethyl ester)

Cyclohexanecarboxylic acid, 2,4-dioxo-6-tridecyl-, ethyl ester structure
61621-60-1 structure
Product Name:Cyclohexanecarboxylic acid, 2,4-dioxo-6-tridecyl-, ethyl ester
CAS No:61621-60-1
MF:C22H38O4
MW:366.534727573395
CID:472506
PubChem ID:71394052
Update Time:2025-04-19

Cyclohexanecarboxylic acid, 2,4-dioxo-6-tridecyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Cyclohexanecarboxylic acid, 2,4-dioxo-6-tridecyl-, ethyl ester
    • ethyl 2,4-dioxo-6-tridecylcyclohexane-1-carboxylate
    • 61621-60-1
    • DTXSID50815782
    • Inchi: 1S/C22H38O4/c1-3-5-6-7-8-9-10-11-12-13-14-15-18-16-19(23)17-20(24)21(18)22(25)26-4-2/h18,21H,3-17H2,1-2H3
    • InChI Key: XAEPRYPGLXNCIG-UHFFFAOYSA-N
    • SMILES: O(CC)C(C1C(CC(CC1CCCCCCCCCCCCC)=O)=O)=O

Computed Properties

  • Exact Mass: 366.27714
  • Monoisotopic Mass: 366.27700969g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 15
  • Complexity: 430
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.4
  • Topological Polar Surface Area: 60.4Ų

Experimental Properties

  • PSA: 60.44

Cyclohexanecarboxylic acid, 2,4-dioxo-6-tridecyl-, ethyl ester Related Literature

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